Cas no 17363-94-9 (9-Octadecenoic acid,9-octadecen-1-yl ester)

• Product Name: 9-Octadecenoic acid,9-octadecen-1-yl ester
• CAS No: 17363-94-9
• MF: C₃₆H₆₈O₂
• MW: 532.9239320755
• CID: 122290
• PubChem ID: 6110549
• Update Time: 2025-04-18

9-Octadecenoic acid,9-octadecen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,9-octadecen-1-yl ester
• oleic acid oleyl ester
• OLEYL OLEATE
• [(E)-octadec-9-enyl] (E)-octadec-9-enoate
• oleyloleat
• 9-Octadecenoic acid, 9-octadecen-1-yl ester
• SCHEMBL2961011
• 17363-94-9
• SCHEMBL43557

• Inchi： 1S/C36H68O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-35H2,1-2H3/b19-17+,20-18+
• InChI Key： BARWIPMJPCRCTP-XPWSMXQVSA-N
• SMILES： O(C(CCCCCCC/C=C/CCCCCCCC)=O)CCCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 532.52193141g/mol
• Monoisotopic Mass: 532.52193141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 12.60460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters